Cas no 1203686-70-7 (4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid)
4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Azetidinecarboxylic acid, 3-[(4-carboxyphenyl)methyl]-, 1-(1,1-dimethylethyl) ester
- 4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid
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- Inchi: 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12(10-17)8-11-4-6-13(7-5-11)14(18)19/h4-7,12H,8-10H2,1-3H3,(H,18,19)
- InChI Key: PIJHRQRCUAAJJT-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC(CC2=CC=C(C(O)=O)C=C2)C1
4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12425648-0.05g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 0.05g |
$252.0 | 2023-07-09 | |
| Enamine | EN300-12425648-0.1g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 0.1g |
$376.0 | 2023-07-09 | |
| Enamine | EN300-12425648-0.25g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 0.25g |
$538.0 | 2023-07-09 | |
| Enamine | EN300-12425648-0.5g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 0.5g |
$847.0 | 2023-07-09 | |
| Enamine | EN300-12425648-1.0g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 1.0g |
$1086.0 | 2023-07-09 | |
| Enamine | EN300-12425648-2.5g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 2.5g |
$2127.0 | 2023-07-09 | |
| Enamine | EN300-12425648-5.0g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 5.0g |
$3147.0 | 2023-07-09 | |
| Enamine | EN300-12425648-10.0g |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid |
1203686-70-7 | 95% | 10.0g |
$4667.0 | 2023-07-09 | |
| Aaron | AR028GB5-50mg |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoicacid |
1203686-70-7 | 95% | 50mg |
$372.00 | 2025-02-16 | |
| Aaron | AR028GB5-100mg |
4-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoicacid |
1203686-70-7 | 95% | 100mg |
$542.00 | 2025-02-16 |
4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid
Comprehensive Overview of 4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid (CAS No. 1203686-70-7)
4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid (CAS No. 1203686-70-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are increasingly recognized for their role in drug discovery, particularly in the development of protease inhibitors and kinase modulators. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a valuable intermediate in multi-step synthetic routes.
The growing interest in azetidine-based scaffolds stems from their conformational rigidity and bioisosteric properties, which mimic natural amino acids. Researchers frequently search for "Boc-protected azetidine derivatives" or "benzoic acid functionalized azetidines" due to their applications in peptide mimetics and small-molecule therapeutics. With the rise of AI-driven drug design, queries like "CAS 1203686-70-7 solubility" or "4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid synthesis protocol" have surged, reflecting demand for precise physicochemical data and scalable synthetic methods.
From a synthetic chemistry perspective, this compound’s methylbenzoic acid moiety offers versatility for further functionalization, such as esterification or amide coupling. Its CAS No. 1203686-70-7 is often cross-referenced in patents targeting inflammatory diseases or metabolic disorders. Environmental and regulatory trends also drive searches for "green chemistry approaches for azetidine derivatives," emphasizing solvent selection and atom economy in its production.
Analytical characterization of 4-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid typically involves HPLC, NMR, and mass spectrometry. Recent publications highlight its potential in covalent inhibitor design, aligning with the pharmaceutical industry’s focus on targeted therapies. FAQs like "How to remove Boc group from CAS 1203686-70-7?" or "Stability of azetidine-benzoic acid conjugates" underscore its practical challenges and solutions.
In summary, CAS No. 1203686-70-7 represents a critical building block in modern medicinal chemistry. Its unique structure bridges peptide-like properties with small-molecule drug advantages, catering to trends in personalized medicine and fragment-based drug discovery. As research evolves, this compound continues to inspire innovations in both academic and industrial settings.
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